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Compound of Interest

Compound Name: Methaqualone-d4
CAS No.: 60124-85-8
Cat. No.: B12047555
Get Quote
. J

Classification: Schedule | Controlled Substance (DEA) | U-Listed Hazardous Waste (EPA)

Executive Summary & Core Directive

The Immediate Hazard is Legal, Not Just Chemical. While Methaqualone-d4 (Methaqualone-
D4) presents acute toxicity risks (H301), its primary operational risk lies in its regulatory status.
As a deuterated analog of Methaqualone, it is classified as a Schedule | Controlled Substance
under the US Controlled Substances Act (CSA).

The Core Directive: Do NOT dispose of Methaqualone-d4 in standard chemical waste streams
(e.g., solvent bins, solid waste pails). Do NOT attempt to "neutralize" or chemically destroy this
substance on the benchtop to avoid regulation. YOU MUST utilize a DEA-registered Reverse
Distributor for destruction.

Regulatory & Chemical Profile

Understanding the dual-regulatory framework is essential for the "Self-Validating" compliance
system.
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Parameter Specification Regulatory Implication

Methaqualone-d4 (2-methyl-3-
Substance (2-tolyl-d4)-4(3H)- Deuterated internal standard

quinazolinone)

Requires strict Chain of

DEA Status Schedule | (CSA Code: 2565)
Custody (Form 222).
] "Toxic Waste" under RCRA if
EPA Status U-Listed Waste (Code: U153) )
discarded unused.
Toxicity Acute Tox. 3 (Oral) Fatal/Toxic if swallowed.[1]
_ _ Must be permanently altered
Destruction Std. Non-Retrievable

(typically incineration).

Critical Note on "Exempt Preparations”: Some analytical standards are sold as "Exempt
Chemical Preparations” (e.g., low concentration in ampoules). Check your specific container's
label.[2] If it explicitly states "Exempt,"” you may dispose of it as hazardous chemical waste
(RCRA). If it does not, or if you have a neat solid/stock solution, you must follow the Schedule |

protocol below.

The Disposal Workflow (Reverse Distribution)

This protocol relies on the Reverse Distribution model, which is the only scalable, legally
defensible method for laboratory disposal of Schedule | compounds.

Phase 1: Pre-Validation

 Inventory Segregation: Physically separate the Methaqualone-d4 from other waste. Place it
in a dedicated, locked storage area (safe/cabinet) compliant with Schedule | security
requirements until shipment.
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e Vendor Selection: Contact a "Reverse Distributor" registered with the DEA.[3]

o Verification: Request their current DEA Registration Certificate.[3] Ensure they are
approved for Schedule | (some only handle 11-V).

Phase 2: The Chain of Custody (Form 222)

Because this is a Schedule | substance, you cannot simply "ship it." The transfer must be
initiated by the receiver.

» Request for Transfer: Notify the Reverse Distributor of the specific item (Name, NDC if
applicable, Quantity, Strength).

» Receive DEA Form 222: The Reverse Distributor (Receiver) will send you (Sender) a DEA
Form 222 (Official Order Form).

o Why? For Schedule | & Il, the receiver must authorize the shipment before it moves.

» Validation: Verify the Form 222 contains the correct tracking information and the Reverse
Distributor's registration info.

Phase 3: Packaging & Shipping

 Inner Packaging: Ensure the primary container is sealed. If the septum is punctured, over-
pack in a secondary leak-proof container (e.g., 20mL scintillation vial).

o Outer Packaging: Use the shipping materials provided by the Reverse Distributor. These are
nondescript to prevent theft during transit.

o Labeling: Apply the shipping label. Do not mark the content as "Drugs" or "Methaqualone” on
the outside of the box (security risk).

» Carrier: Use the specific carrier mandated by the distributor (typically FedEx/UPS with "Adult
Signature Required” and specific security protocols).

Phase 4: The Audit Trail (The Self-Validating System)

A disposal is not complete until the paperwork loop is closed.
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e Shipment: You ship the package + the original Copy 2 of Form 222 (per current digital/paper
rules).

» Destruction: The distributor destroys the substance (usually incineration).

o Closure: The distributor issues a DEA Form 41 (Registrants Inventory of Drugs Surrendered)
or a "Certificate of Destruction."

» Reconciliation: Staple your copy of the Form 222 to the Certificate of Destruction. Retain for
2 years (minimum).

Visualized Workflow (DOT Diagram)
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Disposal Request Initiated
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Click to download full resolution via product page
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Caption: Decision matrix for Methaqualone-d4 disposal. Note the critical divergence based on
"Exempt" status.

Safety & Handling (Scientific Integrity)

The Mechanism of Risk: Methaqualone acts as a positive allosteric modulator of GABA-A
receptors. In a pure, deuterated form (often >99% purity), the potency is high. Dermal
absorption is possible, though ingestion is the primary acute vector.

Required PPE:

¢ Respiratory: If handling neat powder, use a certified fume hood or a N95/P100 respirator to
prevent inhalation of particulates.

e Dermal: Nitrile gloves (Double gloving recommended; Outer layer 0.11mm minimum).
o Deactivation (Spill Response Only):
o Note: Chemical deactivation (e.g., oxidation) is for spill cleanup, not disposal.

o For spills: Absorb with vermiculite. Treat the debris as Schedule | waste (it must still go to
the reverse distributor if recoverable, or be documented as "Accidental
Destruction/Spillage” on DEA Form 41 signed by two witnesses).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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compliance-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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